Cas no 1374257-82-5 ((5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol)

• Product Name: (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol
• CAS No: 1374257-82-5
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 4826339
• Update Time: 2025-10-25

(5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (5-BROMO-1-(TERT-BUTYL)-1H-PYRAZOL-4-YL)METHANOL
• (5-bromo-1-tert-butylpyrazol-4-yl)methanol
• (5-bromo-1-tert-butyl-1H-pyrazol-4-yl)methanol
• (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol

• Inchi： 1S/C8H13BrN2O/c1-8(2,3)11-7(9)6(5-12)4-10-11/h4,12H,5H2,1-3H3
• InChI Key： URJPEAYLOXTYED-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C=NN1C(C)(C)C

Computed Properties

• Exact Mass: 232.021
• Monoisotopic Mass: 232.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38

Additional information on (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol

Comprehensive Analysis of (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol (CAS No. 1374257-82-5)

(5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol (CAS No. 1374257-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, featuring a tert-butyl group and a hydroxymethyl functional group. Its CAS registry number, 1374257-82-5, ensures precise identification in chemical databases, making it a critical reference for researchers and industry professionals.

The compound's versatility stems from its role as a key intermediate in synthesizing more complex molecules. Recent studies highlight its potential in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents. The presence of the bromo substituent enhances its reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in modern medicinal chemistry. Researchers are also exploring its applications in agrochemicals, where its structural motifs contribute to novel pesticide formulations.

In the context of trending topics, (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol aligns with the growing demand for sustainable synthesis methods. Questions like "How to optimize green chemistry protocols for brominated pyrazoles?" or "What are the latest advancements in heterocyclic compound purification?" frequently appear in scientific forums. This compound’s synthesis often involves palladium-catalyzed reactions, a hotspot in catalysis research, which resonates with searches for "Pd-catalyzed C-H activation" or "eco-friendly bromination techniques."

From a technical perspective, the compound’s physical properties—such as solubility in polar organic solvents and stability under inert atmospheres—make it suitable for scalable production. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, addressing common queries about "quality control for pyrazole derivatives." Additionally, its crystallographic data (when available) provides insights into molecular packing, a subject of interest for computational chemists modeling supramolecular interactions.

The commercial relevance of CAS No. 1374257-82-5 is underscored by its inclusion in catalogs of major chemical suppliers. Procurement-related searches, such as "bulk suppliers of (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol" or "custom synthesis for brominated pyrazole alcohols," reflect its industrial demand. Regulatory compliance, such as REACH or TSCA certifications, is another critical aspect frequently queried by buyers ensuring adherence to global safety standards.

Looking ahead, the compound’s potential in bioconjugation and proteolysis-targeting chimera (PROTAC) development positions it at the forefront of targeted drug delivery innovations. These applications tie into broader discussions about "next-generation therapeutics," a dominant theme in both academic literature and AI-driven research tools. As synthetic methodologies evolve, (5-Bromo-1-(tert-butyl)-1H-pyrazol-4-YL)methanol will likely remain a cornerstone in designing bioactive molecules with tailored functionalities.